![molecular formula C18H14N2O3 B6300293 2-(((4-((Hydroxyimino)ethyl)phenyl)amino)methylene)indane-1,3-dione CAS No. 1025810-89-2](/img/structure/B6300293.png)
2-(((4-((Hydroxyimino)ethyl)phenyl)amino)methylene)indane-1,3-dione
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Overview
Description
2-(((4-((Hydroxyimino)ethyl)phenyl)amino)methylene)indane-1,3-dione, also known as HEPI, is an organic compound with a wide range of applications in scientific research. HEPI is a heterocyclic compound with a unique structure that can be used as a precursor for the synthesis of a variety of other compounds. HEPI is widely used in the synthesis of organic compounds and has been studied extensively for its potential applications in biochemistry, physiology, and drug development.
Scientific Research Applications
2-(((4-((Hydroxyimino)ethyl)phenyl)amino)methylene)indane-1,3-dione has been studied extensively for its potential applications in biochemistry, physiology, and drug development. In particular, this compound has been used as a precursor for the synthesis of other compounds, such as peptides, proteins, and nucleic acids. It has also been used to study the structure and function of enzymes and other proteins, and to investigate the mechanism of action of drugs.
Mechanism of Action
2-(((4-((Hydroxyimino)ethyl)phenyl)amino)methylene)indane-1,3-dione has been studied for its potential to act as a ligand for enzymes and other proteins. It has been shown to bind to specific proteins and enzymes, and to modulate their activity. This suggests that this compound may have potential applications in the development of new drugs and therapies.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to affect the activity of enzymes, proteins, and other molecules, and to influence the production of hormones and other metabolites. It has also been shown to have an effect on cell proliferation and differentiation.
Advantages and Limitations for Lab Experiments
2-(((4-((Hydroxyimino)ethyl)phenyl)amino)methylene)indane-1,3-dione is a relatively simple compound to synthesize and is widely available. This makes it an ideal choice for laboratory experiments. However, it is important to note that this compound is a highly reactive compound, and care must be taken to ensure that it is handled safely.
Future Directions
2-(((4-((Hydroxyimino)ethyl)phenyl)amino)methylene)indane-1,3-dione has a wide range of potential applications and is a promising compound for further research. Possible future directions for this compound include its use as a precursor for the synthesis of other compounds, such as peptides and proteins; its use as a ligand for enzymes and other proteins; its use as a tool for studying the structure and function of proteins; its use in drug development; and its effect on biochemical and physiological processes. Additionally, further research into the safety and efficacy of this compound is needed.
Synthesis Methods
2-(((4-((Hydroxyimino)ethyl)phenyl)amino)methylene)indane-1,3-dione is typically synthesized through a two-step process. First, a reaction between hydroxylamine and ethylbenzene is conducted to produce 4-((hydroxyimino)ethyl)phenyl)amine. This product is then reacted with indane-1,3-dione in the presence of a base to form this compound. This method is relatively simple and efficient, making it a popular choice for the synthesis of this compound.
properties
IUPAC Name |
3-hydroxy-2-[[4-[(E)-N-hydroxy-C-methylcarbonimidoyl]phenyl]iminomethyl]inden-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O3/c1-11(20-23)12-6-8-13(9-7-12)19-10-16-17(21)14-4-2-3-5-15(14)18(16)22/h2-10,21,23H,1H3/b19-10?,20-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKIMGAMNWZLSNF-DQQWTGTQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)C1=CC=C(C=C1)N=CC2=C(C3=CC=CC=C3C2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\O)/C1=CC=C(C=C1)N=CC2=C(C3=CC=CC=C3C2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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